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Compound of Interest

Compound Name: 1-(4-Isobutylphenyl)propan-1-one

Cat. No.: B135077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(4-isobutylphenyl)propan-1-
one, a key chemical intermediate in the synthesis of various pharmaceutical compounds. The

information herein is curated for professionals in research and development, offering detailed

data, experimental protocols, and logical workflows to support advanced scientific endeavors.

Core Compound Identification and Properties
1-(4-Isobutylphenyl)propan-1-one, also known as p-isobutylpropiophenone, is an aromatic

ketone. It serves as a significant precursor in the synthesis of non-steroidal anti-inflammatory

drugs (NSAIDs), most notably ibuprofen.[1] Its chemical structure and properties are

fundamental to its reactivity and application in organic synthesis.

Below is a summary of its key identifiers and physicochemical properties.
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Identifier Value

IUPAC Name 1-[4-(2-methylpropyl)phenyl]propan-1-one[1]

Synonyms
p-Isobutylpropiophenone, 4'-

Isobutylpropiophenone[1][2]

CAS Number 59771-24-3[1]

Molecular Formula C13H18O[1]

Molecular Weight 190.28 g/mol [1]

SMILES CCC(=O)C1=CC=C(C=C1)CC(C)C[1]

InChI
InChI=1S/C13H18O/c1-4-13(14)12-7-5-11(6-8-

12)9-10(2)3/h5-8,10H,4,9H2,1-3H3[1]

InChIKey GPZIKPBHFMNTOH-UHFFFAOYSA-N[1]

Experimental Protocols: Synthesis of 1-(4-
Isobutylphenyl)propan-1-one
The primary method for synthesizing 1-(4-isobutylphenyl)propan-1-one is through the

Friedel-Crafts acylation of isobutylbenzene.[1] This electrophilic aromatic substitution reaction

is a cornerstone of organic chemistry and is widely used in industrial applications for the

synthesis of aromatic ketones.

Objective: To synthesize 1-(4-isobutylphenyl)propan-1-one from isobutylbenzene and

propionyl chloride.

Materials:

Isobutylbenzene

Propionyl chloride

Anhydrous aluminum chloride (AlCl3) (Lewis acid catalyst)

Dichloromethane (solvent)
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Hydrochloric acid (HCl), aqueous solution

Sodium bicarbonate (NaHCO3), aqueous solution

Anhydrous magnesium sulfate (MgSO4)

Standard laboratory glassware for organic synthesis (round-bottom flask, reflux condenser,

separatory funnel, etc.)

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add anhydrous aluminum chloride to dichloromethane.

Addition of Reactants: Cool the mixture in an ice bath. Slowly add propionyl chloride to the

flask, followed by the dropwise addition of isobutylbenzene.

Reaction: Allow the reaction mixture to stir at room temperature. The progress of the reaction

can be monitored using thin-layer chromatography (TLC).

Quenching: Once the reaction is complete, carefully pour the mixture over crushed ice and

an aqueous solution of hydrochloric acid to quench the reaction and decompose the

aluminum chloride complex.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash

it sequentially with water, a dilute solution of sodium bicarbonate, and finally with brine.

Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and

remove the solvent under reduced pressure using a rotary evaporator to yield the crude

product.

Purification: The crude 1-(4-isobutylphenyl)propan-1-one can be purified by vacuum

distillation or column chromatography to obtain the final product.
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Logical Workflow: Synthesis via Friedel-Crafts
Acylation
The following diagram illustrates the logical workflow for the synthesis of 1-(4-
isobutylphenyl)propan-1-one as described in the experimental protocol.
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Synthesis Workflow of 1-(4-Isobutylphenyl)propan-1-one

Reactants and Catalyst

Reaction and Workup

Product

Isobutylbenzene

Friedel-Crafts Acylation
in Dichloromethane

Propionyl Chloride AlCl3 (Catalyst)

Quenching with HCl (aq)

Reaction Mixture

Liquid-Liquid Extraction

Quenched Mixture

Drying and Solvent Removal

Organic Layer

1-(4-Isobutylphenyl)propan-1-one

Crude Product

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of 1-(4-Isobutylphenyl)propan-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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